Cas no 74774-65-5 (Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester)

Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester structure
74774-65-5 structure
Product Name:Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester
CAS No:74774-65-5
MF:C17H14O6
MW:314.289465427399
CID:540565
PubChem ID:17997632
Update Time:2025-04-19

Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester
    • (4-acetyloxyphenyl) 4-acetyloxybenzoate
    • 4-Acetoxy-benzoic acid 4-acetoxy-phenyl ester
    • SCHEMBL8850878
    • 74774-65-5
    • 4-(Acetyloxy)phenyl 4-(acetyloxy)benzoate
    • DTXSID90592040
    • Inchi: 1S/C17H14O6/c1-11(18)21-14-5-3-13(4-6-14)17(20)23-16-9-7-15(8-10-16)22-12(2)19/h3-10H,1-2H3
    • InChI Key: WBINCQPIQJVCHQ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)OC(C)=O)=O)C1C=CC(=CC=1)OC(C)=O

Computed Properties

  • Exact Mass: 314.07902
  • Monoisotopic Mass: 314.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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